Cas no 1227602-65-4 (3-(bromomethyl)-5-methoxypyridine)

• Product Name: 3-(bromomethyl)-5-methoxypyridine
• CAS No: 1227602-65-4
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 4471379
• PubChem ID: 53417253
• Update Time: 2025-06-30

3-(bromomethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-OXO-1,3-OXAZOLIDINE-4-CARBOXYLIC ACID
• 3-(bromomethyl)-5-methoxypyridine
• DB-164970
• 3-(Bromomethyl)-5-methoxypyridine HBr
• 1227602-65-4
• EN300-1913219
• Pyridine, 3-(bromomethyl)-5-methoxy-

• MDL： MFCD11520705
• Inchi： 1S/C7H8BrNO/c1-10-7-2-6(3-8)4-9-5-7/h2,4-5H,3H2,1H3
• InChI Key： CIPYZEUCBAXHSO-UHFFFAOYSA-N
• SMILES： C1=NC=C(OC)C=C1CBr

Computed Properties

• Exact Mass: 200.97893Da
• Monoisotopic Mass: 200.97893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 22.1Ų

Additional information on 3-(bromomethyl)-5-methoxypyridine

3-(Bromomethyl)-5-Methoxypyridine: A Versatile Compound in Modern Pharmaceutical and Material Science Research

3-(Bromomethyl)-5-methoxypyridine (CAS No. 1227602-65-4) has emerged as a pivotal compound in contemporary pharmaceutical and material science research, owing to its unique chemical structure and diverse biological activities. This compound, characterized by the presence of a bromomethyl group and a methoxy substituent on the pyridine ring, exhibits significant potential in the development of novel therapeutic agents and advanced functional materials. Recent studies highlight its role in drug discovery, particularly in the design of antitumor and anti-inflammatory compounds, as well as its applications in organic synthesis and polymer science.

The chemical structure of 3-(Bromomethyl)-5-methoxypyridine is centered around a pyridine ring, which is a six-membered aromatic heterocycle containing a nitrogen atom. The introduction of a bromomethyl group at the 3-position and a methoxy group at the 5-position imparts unique electronic properties to the molecule. These functional groups are critical in modulating the reactivity and selectivity of the compound during chemical reactions. The bromomethyl moiety, in particular, serves as a versatile electrophilic center, enabling the compound to participate in various nucleophilic substitution and coupling reactions. This structural feature has been extensively explored in recent years, with researchers leveraging its reactivity to synthesize complex molecules with potential therapeutic applications.

Recent advancements in medicinal chemistry have underscored the importance of 3-(Bromomethyl)-5-methoxypyridine as a key intermediate in the development of small-molecule drugs. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel antitumor agents. The compound was employed as a building block to create derivatives with enhanced cytotoxicity against cancer cell lines, particularly in the context of breast and lung cancers. The study highlighted the role of the methoxy group in improving the solubility and bioavailability of the final drug candidates, while the bromomethyl group facilitated the introduction of additional functional groups through subsequent chemical modifications.

Another significant application of 3-(Bromomethyl)--5-methoxypyridine lies in its potential as a scaffold for the development of anti-inflammatory drugs. A 2024 research paper in Advanced Materials reported the synthesis of a series of pyridine-based compounds, including 3-(Bromomethyl)-5-methoxypyridine, which exhibited potent anti-inflammatory activity. The study revealed that the bromomethyl group could be selectively modified to enhance the interaction with target proteins involved in inflammatory pathways, thereby modulating the immune response. This finding opens new avenues for the design of drugs targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the field of material science, 3-(Bromomethyl)-5-methoxypyridine has shown promise as a precursor for the synthesis of functional polymers and organic semiconductors. A 2023 investigation published in ACS Applied Materials & Interfaces explored its use in the preparation of conjugated polymers with tunable optical and electrical properties. The researchers demonstrated that the methoxy group could be functionalized to introduce additional electron-donating or -withdrawing groups, thereby fine-tuning the bandgap and charge transport properties of the resulting materials. These materials have potential applications in organic photovoltaics and flexible electronics, areas where the demand for high-performance, low-cost materials is rapidly growing.

Recent studies have also focused on the synthetic strategies for 3-(Bromomethyl)-5-methoxypyridine, emphasizing the importance of efficient and scalable methods for its production. A 2024 article in Organic Syntheses presented a novel multistep synthesis route involving the bromination of 5-methoxypyridine followed by alkylation reactions. The study emphasized the role of catalysts and reaction conditions in achieving high yields and purity of the final product. These synthetic approaches are critical for the commercialization of the compound, as they enable the production of large quantities with minimal environmental impact.

Furthermore, the biological activity of 3-(Bromomethyl)-5-methoxypyridine has been the subject of several in vitro and in vivo studies. Research published in Bioorganic & Medicinal Chemistry Letters in 2023 evaluated its cytotoxic effects on various cancer cell lines. The results indicated that the compound exhibited significant antiproliferative activity, with IC50 values in the submicromolar range. The mechanism of action was attributed to the induction of apoptosis and the inhibition of cell cycle progression, suggesting its potential as a lead compound for the development of targeted anticancer therapies.

The versatility of 3-(Bromomethyl)-5-methoxypyridine extends to its applications in green chemistry, where the compound is being explored as a sustainable building block for the synthesis of environmentally friendly materials. A 2024 review article in Green Chemistry highlighted its potential in the development of biodegradable polymers and eco-friendly solvents. The study emphasized the importance of reducing the use of toxic reagents and solvents in the synthesis of such compounds, aligning with the growing demand for sustainable chemical processes.

Despite its promising applications, the use of 3-(Bromomethyl)-5-methoxypyridine presents certain challenges, particularly in terms of safety and regulatory compliance. The bromomethyl group, while highly reactive, can pose hazards during handling and storage. Therefore, researchers are actively working on developing safer synthetic methods and protective strategies to mitigate these risks. Additionally, the compound's environmental impact is under scrutiny, with ongoing studies assessing its potential for bioaccumulation and toxicity to aquatic organisms.

In conclusion, 3-(Bromomethyl)-5-methoxypyridine (CAS No. 1227602-65-4) represents a valuable chemical entity with broad applications in pharmaceuticals, material science, and sustainable chemistry. Its unique structural features enable it to participate in a wide range of chemical reactions, making it a versatile building block for the synthesis of complex molecules. Ongoing research continues to uncover new opportunities for its use, driven by the need for innovative solutions in medicine, technology, and environmental protection. As the field of chemical science advances, the role of 3-(Bromomethyl)-5-methoxypyridine is likely to expand, contributing to the development of novel therapies and sustainable materials.

For those interested in exploring the potential of 3-(Bromomethyl)-5-methoxypyridine further, additional resources and references can be found in the scientific literature, including the journals mentioned above. These studies provide a comprehensive overview of the compound's synthesis, biological activity, and applications, offering valuable insights for researchers and industry professionals. As the demand for innovative chemical solutions grows, the continued investigation of 3-(Bromomethyl)-5-methoxypyridine is expected to yield significant advancements in multiple fields.